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Compound Name: TNO003

Cat. No.: B12399829 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TP003 is a non-selective benzodiazepine site agonist of the γ-aminobutyric acid type A

(GABAA) receptor. Initially investigated for its potential as a selective modulator, subsequent

research has demonstrated its activity across multiple GABAA receptor subtypes containing α1,

α2, and α3 subunits.[1][2] As a positive allosteric modulator, TP003 enhances the effect of

GABA, the primary inhibitory neurotransmitter in the central nervous system, leading to an

increased influx of chloride ions and subsequent hyperpolarization of the neuron. This

modulation of inhibitory neurotransmission makes TP003 a valuable tool for investigating the

role of GABAA receptors in various physiological and pathological processes.

These application notes provide detailed protocols for characterizing the electrophysiological

effects of TP003 using patch-clamp and multi-electrode array (MEA) techniques.

Mechanism of Action
TP003 binds to the benzodiazepine site on the GABAA receptor, an interface between the α

and γ subunits.[3][4] This binding induces a conformational change in the receptor that

increases its affinity for GABA.[3][4] Consequently, in the presence of TP003, the GABA-gated

chloride channel opens more frequently, leading to an enhanced inhibitory postsynaptic current

(IPSC). This potentiation of GABAergic signaling results in a dampening of neuronal excitability.
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Culture Neurons on Coverslips

Establish GΩ Seal & Whole-Cell

Prepare Internal & External Solutions Pull Borosilicate Pipettes (3-5 MΩ)

Record Baseline IPSCs (Control)

Apply TP003 via Perfusion

Washout TP003 Measure IPSC Amplitude & Frequency Analyze IPSC Rise & Decay Times

Construct Dose-Response Curves
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Allow Network to Mature (3-4 weeks)
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Record at Multiple Time Points
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science
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